Cas no 2227918-85-4 ((1S)-2-amino-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-ol
• CAS No: 2227918-85-4
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5903585
• PubChem ID: 94344206
• Update Time: 2025-06-09

(1S)-2-amino-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-ol
• 2227918-85-4
• EN300-1999114

• Inchi： 1S/C11H16N2O/c1-13-5-4-8-6-9(11(14)7-12)2-3-10(8)13/h2-3,6,11,14H,4-5,7,12H2,1H3/t11-/m1/s1
• InChI Key： SMKJAXTUURKFPM-LLVKDONJSA-N
• SMILES： O[C@H](CN)C1C=CC2=C(C=1)CCN2C

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.5Ų

Additional information on (1S)-2-amino-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-ol

The Compound CAS No 2227918-85-4: A Comprehensive Overview

The compound with CAS No 2227918-85-4, commonly referred to as (1S)-2-amino-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-ol, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and applications in drug discovery. The indole moiety, a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, is a key feature of this molecule and contributes significantly to its pharmacological properties.

Recent studies have highlighted the potential of (1S)-2-amino-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-ol as a promising candidate in the development of novel therapeutic agents. Researchers have focused on its ability to modulate various cellular pathways, particularly those involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The amino alcohol functional group present in this compound plays a crucial role in its interactions with biological systems, making it a valuable tool for exploring enzyme inhibition and receptor binding mechanisms.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the indole derivative. The indole skeleton is often synthesized using the Knorr pyrrole synthesis or other related methods, followed by subsequent modifications to introduce the amino alcohol functionality. The stereochemistry at the (1S) position is critical for determining the compound's biological activity, as it influences molecular recognition and binding affinity.

One of the most exciting developments in recent years has been the exploration of (1S)-2-amino-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethan-1-ol as a potential neuroprotective agent. Preclinical studies have demonstrated its ability to reduce oxidative stress and inhibit pro-inflammatory pathways in neuronal cells. These findings suggest that the compound could be a viable candidate for treating conditions characterized by excessive inflammation and oxidative damage.

In addition to its therapeutic potential, this compound has also been utilized as a building block in medicinal chemistry. Its unique structure allows for further functionalization, enabling researchers to explore a wide range of chemical modifications. For instance, the introduction of additional substituents on the indole ring or modifications to the amino alcohol group can significantly alter the compound's pharmacokinetic properties and bioavailability.

From an analytical standpoint, (1S)-2-amino-1-(1-methyl-2,3-dihydro-1H-indol-5-y l)ethan - ̄ ̄ ̄ ̄ l has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided valuable insights into its conformational dynamics and intermolecular interactions, further enhancing our understanding of its behavior in biological systems.

In conclusion, CAS No 2227918 - 85 - 4 represents a fascinating molecule with immense potential in drug discovery and development. Its unique structure, coupled with recent advancements in understanding its biological activity, positions it as a key player in the pursuit of novel therapeutic interventions. As research continues to unfold, this compound is likely to contribute significantly to our understanding of complex biological processes and pave the way for innovative treatment strategies.